Tert-butyl Azetidine-1-carboxylate
Overview
Description
Tert-butyl Azetidine-1-carboxylate is a chemical compound with the molecular formula C9H17NO3 . It is also known as tert-butyl 3- (hydroxymethyl)-1-azetidinecarboxylate .
Synthesis Analysis
The synthesis of azetidines has been accomplished via the alkylation of primary amines with in situ generated bis-triflates of 2-substituted-1,3-propanediols . A one-pot synthesis of nitrogen-containing heterocycles from alkyl dihalides and primary amines and hydrazines occurs under microwave irradiation via a simple and efficient cyclocondensation in an alkaline aqueous medium .
Molecular Structure Analysis
The molecular structure of Tert-butyl Azetidine-1-carboxylate includes a four-membered azetidine ring with a tert-butyl group and a carboxylate group attached . The molecular weight of the compound is 201.263 Da .
Chemical Reactions Analysis
Azetidines are known to undergo various chemical reactions. For instance, they can undergo anionic-ring-opening polymerizations to form polysulfonyllaziridines . They can also be functionalized via enolization at the 3-position in the presence of LDA .
Physical And Chemical Properties Analysis
Tert-butyl Azetidine-1-carboxylate is a solid substance with a density of 1.1±0.1 g/cm3 . It has a boiling point of 287.4±13.0 °C at 760 mmHg . The compound has 4 hydrogen bond acceptors and 1 hydrogen bond donor .
Scientific Research Applications
Synthesis of Baricitinib Intermediates
Tert-butyl Azetidine-1-carboxylate: is used in the synthesis of key intermediates for Baricitinib . Baricitinib is an oral JAK1 and JAK2 inhibitor with potent anti-inflammatory activity, approved for the treatment of rheumatoid arthritis. The compound serves as a precursor for the synthesis of quaternary heterocyclic intermediates, which are crucial for the drug’s production.
Organic Synthesis Building Block
This compound is a versatile building block in organic synthesis. It can be functionalized to create a variety of complex molecules, including azaspiro compounds, which have potential applications in medicinal chemistry .
Green Chemistry Applications
Tert-butyl Azetidine-1-carboxylate: is involved in green chemistry practices, particularly in the synthesis of pharmaceuticals where environmentally friendly methods are preferred. It can be used in microchannel reactors for efficient and less polluting reactions .
Safety and Hazards
Mechanism of Action
Target of Action
Tert-butyl Azetidine-1-carboxylate is a key intermediate in the synthesis of Baricitinib . Baricitinib is an oral and selective reversible inhibitor of the Janus Kinase (JAK) 1 and JAK2 . These kinases play a crucial role in the signaling pathways of many inflammatory cytokines .
Mode of Action
Its derivative, baricitinib, works by selectively inhibiting jak1 and jak2 . This inhibition disrupts the JAK-STAT signaling pathway, which is involved in the process of inflammation and immune response .
Biochemical Pathways
Baricitinib, a compound synthesized using tert-butyl azetidine-1-carboxylate as an intermediate, impacts the jak-stat signaling pathway . By inhibiting JAK1 and JAK2, Baricitinib disrupts this pathway, leading to reduced inflammation and immune response .
Pharmacokinetics
As an oral drug, Baricitinib is well-absorbed and widely distributed in the body . It is metabolized in the liver and excreted through the kidneys .
Result of Action
Baricitinib, synthesized using tert-butyl azetidine-1-carboxylate, has potent anti-inflammatory activity . It has been approved for the treatment of moderate to severe rheumatoid arthritis .
properties
IUPAC Name |
tert-butyl azetidine-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO2/c1-8(2,3)11-7(10)9-5-4-6-9/h4-6H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QUERMGFVJPRMJL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101302210 |
Source
|
| Record name | 1-(tert-Butoxycarbonyl)azetidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101302210 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
157.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl Azetidine-1-carboxylate | |
CAS RN |
147621-21-4 |
Source
|
| Record name | 1-(tert-Butoxycarbonyl)azetidine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=147621-21-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-(tert-Butoxycarbonyl)azetidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101302210 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-azetidinecarboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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